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Compound of Interest

Compound Name: (5Z)-Dodecenoyl-CoA

Cat. No.: B15548940 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the proper handling, storage, and use of

(5Z)-Dodecenoyl-CoA, a key intermediate in the metabolism of unsaturated fatty acids.

Adherence to these protocols is crucial for ensuring the integrity and activity of the compound

in experimental settings.

Chemical and Physical Properties
(5Z)-Dodecenoyl-CoA is the coenzyme A thioester of (5Z)-dodecenoic acid. As a long-chain

acyl-CoA, it plays a significant role in the beta-oxidation pathway.

Property Value Reference

Molecular Formula C33H56N7O17P3S [1][2]

Molecular Weight 947.82 g/mol [1][2]

CAS Number 148329-84-4 [1][2]

Appearance
Typically a white to off-white

solid

Inferred from common acyl-

CoAs

Solubility Soluble in aqueous buffers
Inferred from similar

compounds
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Handling and Storage Conditions
Proper handling and storage are critical to prevent the degradation of (5Z)-Dodecenoyl-CoA.

Acyl-CoAs are susceptible to hydrolysis and oxidation.

Storage Recommendations
It is recommended to store (5Z)-Dodecenoyl-CoA under the conditions specified in the

Certificate of Analysis provided by the supplier.[1][2][3][4] General recommendations for long-

chain acyl-CoAs are as follows:

Condition Recommendation Notes

Solid Form (Lyophilized)
Store at -20°C to -80°C for

long-term storage.

Minimizes chemical

degradation and hydrolysis.

In Solution

Prepare fresh solutions for

immediate use. For short-term

storage (up to one week),

snap-freeze aliquots in liquid

nitrogen and store at -80°C.

Fatty acyl-CoAs in solution are

not stable. Avoid repeated

freeze-thaw cycles.

Reconstitution Protocol
Equilibration: Before opening, allow the vial of lyophilized (5Z)-Dodecenoyl-CoA to warm to

room temperature to prevent condensation, which can lead to hydrolysis.

Solvent Selection: Reconstitute the solid in an appropriate aqueous buffer (e.g., PBS, Tris-

HCl) at a slightly acidic to neutral pH (pH 6.0-7.5) to minimize hydrolysis.

Concentration: Prepare a stock solution at a concentration that is convenient for your

experimental needs (e.g., 1-10 mM).

Mixing: Gently vortex or pipette the solution to ensure it is fully dissolved. Avoid vigorous

shaking.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes to minimize the number

of freeze-thaw cycles.
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Safety Precautions
As of the last update, a specific Safety Data Sheet (SDS) for (5Z)-Dodecenoyl-CoA is not

readily available. Standard laboratory safety practices should be followed.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle the compound in a well-ventilated area.

Avoid inhalation of dust or contact with skin and eyes.

In case of contact, wash the affected area thoroughly with water.

Experimental Protocols
(5Z)-Dodecenoyl-CoA is a substrate for enzymes in the fatty acid beta-oxidation pathway.

Below are generalized protocols that can be adapted for its use.

Enzyme Assay Protocol: Acyl-CoA Dehydrogenase
Activity
This protocol outlines a general method for measuring the activity of an acyl-CoA

dehydrogenase using (5Z)-Dodecenoyl-CoA as a substrate. The assay typically measures the

reduction of an electron acceptor.

Reaction Mixture Preparation:

Prepare a reaction buffer (e.g., 100 mM potassium phosphate, pH 7.5).

Add a suitable electron acceptor (e.g., 2,6-dichlorophenolindophenol [DCPIP] or a

fluorescent probe).

Add a known amount of purified acyl-CoA dehydrogenase.

Initiation of Reaction:
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Add (5Z)-Dodecenoyl-CoA to the reaction mixture to initiate the reaction. The final

concentration will need to be optimized based on the enzyme's Km.

Measurement:

Monitor the change in absorbance or fluorescence over time using a spectrophotometer or

fluorometer.

Data Analysis:

Calculate the initial reaction velocity from the linear portion of the progress curve.

Enzyme activity can be expressed in units such as nmol/min/mg of protein.

Cell-Based Assay: Cellular Uptake and Metabolism
This protocol describes a general workflow for studying the metabolism of (5Z)-Dodecenoyl-
CoA in cultured cells.

Cell Culture:

Culture cells to the desired confluency in appropriate growth medium.

Treatment:

Incubate the cells with (5Z)-Dodecenoyl-CoA at a predetermined concentration and for a

specific duration.

Cell Lysis and Extraction:

Wash the cells with ice-cold PBS to remove any remaining extracellular substrate.

Lyse the cells using a suitable buffer and extract the metabolites.

Analysis:

Analyze the cell lysate for the presence of (5Z)-Dodecenoyl-CoA and its downstream

metabolites using techniques such as LC-MS/MS.
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Signaling Pathway and Experimental Workflow
Diagrams
Beta-Oxidation of (5Z)-Dodecenoyl-CoA
The metabolism of (5Z)-Dodecenoyl-CoA, an unsaturated fatty acyl-CoA, requires the core

enzymes of beta-oxidation as well as an auxiliary enzyme, an isomerase, to handle the cis-

double bond.
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Caption: Mitochondrial beta-oxidation pathway for (5Z)-Dodecenoyl-CoA.

Experimental Workflow for Acyl-CoA Analysis
This diagram illustrates a typical workflow for analyzing the effects of (5Z)-Dodecenoyl-CoA
on cellular metabolism.
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Caption: A typical experimental workflow for cellular metabolite analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15548940?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/5z-dodecenoyl-coa.html?locale=ko-KR
https://jackwestin.com/resources/mcat-content/metabolism-of-fatty-acids-and-proteins/oxidation-of-fatty-acids
https://www.medchemexpress.com/5z-dodecenoyl-coa.html
https://file.medchemexpress.com/batch_PDF/HY-CE00294/5Z-Dodecenoyl-CoA-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b15548940#handling-and-storage-conditions-for-5z-dodecenoyl-coa
https://www.benchchem.com/product/b15548940#handling-and-storage-conditions-for-5z-dodecenoyl-coa
https://www.benchchem.com/product/b15548940#handling-and-storage-conditions-for-5z-dodecenoyl-coa
https://www.benchchem.com/product/b15548940#handling-and-storage-conditions-for-5z-dodecenoyl-coa
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15548940?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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